![molecular formula C24H25FO6S B6204495 (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol CAS No. 1951467-29-0](/img/no-structure.png)
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C24H25FO6S and its molecular weight is 460.5. The purity is usually 95.
BenchChem offers high-quality (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Solubility Studies
Research on similar compounds has focused on understanding their solubility characteristics. A study by Gong, Wang, Zhang, and Qu (2012) investigated the solubility of various saccharides, including similar compounds, in ethanol-water mixtures, highlighting the importance of understanding solubility for potential applications in pharmaceuticals and material science (Gong, Wang, Zhang, & Qu, 2012).
Synthetic Approaches
Liu, Li, Lu, and Miao (2008) developed a convenient approach for synthesizing a compound structurally related to the one , demonstrating the potential for creating various derivatives for research and industrial applications (Liu, Li, Lu, & Miao, 2008).
Potential in Material Science
S. Nagaraju et al. (2018) explored the synthesis and structure of a compound with a thiophene nucleus, similar to the compound . Their work underscores the significance of such compounds in material science, including their use in thin-film transistors, sensors, and solar cells (Nagaraju et al., 2018).
Pharmaceutical Research
Empagliflozin, a structurally related compound, has been studied for its pharmacological properties, particularly as a sodium-glucose co-transporter-2 inhibitor in the treatment of type 2 diabetes mellitus. This highlights the potential of such compounds in pharmaceutical research (Hrapchak et al., 2014).
properties
CAS RN |
1951467-29-0 |
---|---|
Product Name |
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol |
Molecular Formula |
C24H25FO6S |
Molecular Weight |
460.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.